Cas no 62189-87-1 (7-Quinolinecarboxylic acid, 8-ethoxy-)

• Product Name: 7-Quinolinecarboxylic acid, 8-ethoxy-
• CAS No: 62189-87-1
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 454920
• PubChem ID: 12328789
• Update Time: 2025-04-19

7-Quinolinecarboxylic acid, 8-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 7-Quinolinecarboxylic acid, 8-ethoxy-
• 8-ethoxyquinoline-7-carboxylic acid
• DTXSID10490130
• 62189-87-1

• Inchi： 1S/C12H11NO3/c1-2-16-11-9(12(14)15)6-5-8-4-3-7-13-10(8)11/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： VVVJRPNWRJFCDQ-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C(=O)O)C=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 217.07393
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42